Cas no 56056-25-8 ((4-Bromo-2-methylphenyl)hydrazine)

(4-Bromo-2-methylphenyl)hydrazine is a brominated aromatic hydrazine derivative with the molecular formula C7H9BrN2. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its reactive hydrazine group enables condensation reactions with carbonyl compounds, forming hydrazones or serving as a precursor to indoles and other nitrogen-containing heterocycles. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. The methyl group at the ortho position may influence steric and electronic properties, offering selectivity in synthetic applications. Proper handling is advised due to the potential reactivity of hydrazine derivatives.

(4-Bromo-2-methylphenyl)hydrazine structure

56056-25-8 structure

Product Name:(4-Bromo-2-methylphenyl)hydrazine

CAS No:56056-25-8

MF:C₇H₉BrN₂

MW:201.063760519028

MDL:MFCD02656656

CID:349963

PubChem ID:3722075

Update Time:2025-06-29

(4-Bromo-2-methylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

- Hydrazine, (4-bromo-2-methylphenyl)-
- (4-?bromo-?2-?methylphenyl)?Hydrazine
- (4-bromo-2-methylphenyl)hydrazine
- (4-bromo-2-methylphenyl)hydrazine hydrochloride
- NULL
- BB 0249786
- 56056-25-8
- 1-(4-bromo-2-methylphenyl)hydrazine
- AKOS005147325
- CS-0453623
- SCHEMBL1144658
- FT-0716055
- EN300-135248
- VJTBVNWEWUHQOT-UHFFFAOYSA-N
- SB77174
- G11042
- DTXSID20395521
- A870031
- MFCD02656656
- (4-Bromo-2-methyl-phenyl)-hydrazine
- DA-32012
- BBL022195
- STK894833
- 1-(4-Bromo-2-methylphenyl)hydrazine, HCl
- (4-Bromo-2-methylphenyl)hydrazine
- MDL： MFCD02656656
- Inchi： 1S/C7H9BrN2/c1-5-4-6(8)2-3-7(5)10-9/h2-4,10H,9H2,1H3
- InChI Key： VJTBVNWEWUHQOT-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)NN

Computed Properties

Exact Mass: 199.99497
Monoisotopic Mass: 199.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 38Å²

Experimental Properties

PSA: 38.05

(4-Bromo-2-methylphenyl)hydrazine Pricemore >>

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Alichem	A250001326-250mg	4-Bromo-2-methylphenylhydrazine	56056-25-8	98%	250mg	$666.40	2023-09-01
Alichem	A250001326-500mg	4-Bromo-2-methylphenylhydrazine	56056-25-8	98%	500mg	$970.20	2023-09-01
Alichem	A250001326-1g	4-Bromo-2-methylphenylhydrazine	56056-25-8	98%	1g	$1836.65	2023-09-01
abcr	AB384065-1 g	(4-Bromo-2-methylphenyl)hydrazine	56056-25-8		1 g	€233.20	2023-07-19
abcr	AB384065-5 g	(4-Bromo-2-methylphenyl)hydrazine	56056-25-8		5 g	€573.40	2023-07-19
eNovation Chemicals LLC	D491712-5g	(4-bromo-2-methylphenyl)hydrazine	56056-25-8	95%	5g	$410	2024-08-03
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